(1Z)-4,4,6-trimethyl-2-oxo-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 2-methoxybenzoate

• Molecular Formula: C25H20N2O5S2
• Molecular Weight: 492.6 g/mol
• IUPAC Name: [(3Z)-9,11,11-trimethyl-2-oxo-3-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-6-yl] 2-methoxybenzoate
• InChI: InChI=1S/C25H20N2O5S2/c1-12-11-25(2,3)27-19-15(12)9-13(32-23(30)14-7-5-6-8-17(14)31-4)10-16(19)18(22(27)29)20-21(28)26-24(33)34-20/h5-11H,1-4H3,(H,26,28,33)/b20-18-
• InChI Key: WQUFYZTWNMMDRC-ZZEZOPTASA-N
• Isomeric SMILES: CC1=CC(N2C3=C1C=C(C=C3/C(=C/4\C(=O)NC(=S)S4)/C2=O)OC(=O)C5=CC=CC=C5OC)(C)C
• Canonical SMILES: CC1=CC(N2C3=C1C=C(C=C3C(=C4C(=O)NC(=S)S4)C2=O)OC(=O)C5=CC=CC=C5OC)(C)C

Description

This hybrid heterocyclic compound features a fused pyrroloquinoline core conjugated with a thiazolidinone moiety and esterified with a 2-methoxybenzoate group. Its synthesis involves refluxing pyrrolo[3,2,1-ij]quinoline-1,2-dione derivatives with 2-thioxothiazolidin-4-one in glacial acetic acid and sodium acetate, followed by purification via recrystallization from 2-propanol/acetic acid . Key structural characteristics include:

• Molecular formula: C₂₇H₂₆N₂O₇S₂ (based on HRMS [M + H]⁺ = 555.1256) .
• Functional groups: A 2-methoxybenzoate ester at position 8, a thioxothiazolidinone ring at position 1, and methyl substituents at positions 4 and 4.
• Spectral data: IR bands at 1687 cm⁻¹ (C=O stretch), 1241 cm⁻¹ (C=S), and ¹H/¹³C NMR signals confirming substituent positions .

Biological Activity

The compound (1Z)-4,4,6-trimethyl-2-oxo-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 2-methoxybenzoate is a complex heterocyclic molecule that incorporates various pharmacologically relevant moieties. Its structure suggests potential biological activities due to the presence of thiazolidinone and pyrroloquinoline frameworks, which are known for their therapeutic properties. This article reviews the biological activity of this compound based on recent research findings and case studies.

Chemical Structure and Properties

The compound's structural formula can be represented as follows:

$$\text{C}_{20}\text{H}_{22}\text{N}_2\text{O}_3\text{S}$$

This structure features multiple functional groups that may contribute to its biological activity. The thiazolidinone ring is particularly notable for its role in various therapeutic applications.

Anticancer Activity

Recent studies have indicated that derivatives of thiazolidinones exhibit significant anticancer properties. For instance, compounds similar to the one have shown effectiveness against various cancer cell lines. A study highlighted that thiazolidinone derivatives inhibited the proliferation of breast cancer cells (MCF-7) with IC50 values ranging from 1.27 to 1.50 μM . The mechanism involved apoptosis induction without harming normal cells, indicating a selective action against cancerous tissues.

Antimicrobial Properties

The antimicrobial activity of thiazolidinone derivatives has been extensively documented. A synthesis of 4-thiazolidinone derivatives demonstrated potent antibacterial effects against strains such as Staphylococcus aureus and Escherichia coli , with some compounds outperforming standard antibiotics like norfloxacin and chloramphenicol . The compound's structure likely enhances its interaction with bacterial cell walls or metabolic pathways.

Anti-inflammatory Effects

Thiazolidinones are also recognized for their anti-inflammatory properties. Research indicates that these compounds can inhibit pro-inflammatory cytokines and reduce inflammation in various models . This activity is crucial for developing treatments for chronic inflammatory diseases.

The biological activities of the compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Many thiazolidinones act by inhibiting enzymes involved in cancer cell proliferation and inflammation.
• Modulation of Signal Transduction Pathways : Compounds similar to this one have been shown to affect pathways such as PI3K/AKT/mTOR, which are critical in cancer progression.
• Reactive Oxygen Species (ROS) Scavenging : Some derivatives exhibit antioxidant properties by scavenging free radicals, thus protecting cells from oxidative stress.

Case Studies

Case Study 1: Anticancer Efficacy
A derivative of thiazolidinone was evaluated for its anticancer effects on breast cancer cell lines. The study found that it significantly reduced cell viability and induced apoptosis through mitochondrial pathways .

Case Study 2: Antimicrobial Evaluation
Another study synthesized a series of thiazolidinone derivatives and tested them against various microbial strains. The results showed promising antibacterial activity comparable to conventional antibiotics, suggesting the potential for new therapeutic agents in treating infections .

Scientific Research Applications

The compound (1Z)-4,4,6-trimethyl-2-oxo-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 2-methoxybenzoate is a complex organic molecule with potential applications in various fields, particularly in medicinal chemistry and material science. This article explores its applications based on existing literature and case studies.

Chemical Properties and Structure

This compound features a unique structure that incorporates multiple functional groups, including:

• A pyrroloquinoline core
• Thiazolidine and thioxo moieties
• Methoxybenzoate ester

These structural characteristics suggest potential reactivity and interactions with biological targets.

Antimicrobial Activity

Recent studies have indicated that compounds similar to (1Z)-4,4,6-trimethyl-2-oxo-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 2-methoxybenzoate exhibit significant antimicrobial properties. For instance, thiazolidine derivatives have been shown to inhibit bacterial growth effectively. The thioxo group may contribute to this activity by enhancing the compound's ability to penetrate bacterial membranes or interact with essential bacterial enzymes .

Anticancer Properties

Compounds containing pyrroloquinoline structures have been investigated for their anticancer potential. The unique arrangement of functional groups allows for interaction with various biological pathways involved in cancer progression. Studies suggest that these compounds may induce apoptosis in cancer cells and inhibit tumor growth .

Anti-inflammatory Effects

Research indicates that derivatives of this compound can act as anti-inflammatory agents. The presence of the thiazolidine ring is crucial for modulating inflammatory pathways, potentially making it a candidate for treating conditions like arthritis or other inflammatory diseases .

Organic Electronics

The structural properties of (1Z)-4,4,6-trimethyl-2-oxo-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 2-methoxybenzoate suggest potential applications in organic electronics. Its ability to form stable films and conduct electricity makes it suitable for use in organic light-emitting diodes (OLEDs) and organic solar cells .

Photovoltaic Applications

The compound's electronic properties could also be exploited in photovoltaic devices. Its unique molecular structure may enhance light absorption and conversion efficiency in solar energy applications .

Synthesis and Characterization

A study conducted by Ramchander et al. (2015) detailed the synthesis of related thiazolidine compounds through regioselective reactions. The synthesized compounds were characterized using NMR spectroscopy and mass spectrometry, confirming their structures and highlighting the synthetic routes that could be adapted for producing the target compound .

In Vivo Studies

In vivo studies on similar compounds have demonstrated their effectiveness against certain types of cancer in animal models. These studies provide a foundation for further research into the therapeutic efficacy of (1Z)-4,4,6-trimethyl-2-oxo-1-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-8-yl 2-methoxybenzoate , suggesting it could be a valuable addition to cancer treatment protocols .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader family of hybrid pyrroloquinoline-thiazolidinone derivatives. Below is a comparative analysis of its physicochemical and synthetic properties against analogs (Table 1):

Table 1: Comparative Data for Key Analogs

Compound Name	Molecular Weight (g/mol)	Substituent at Position 8	Melting Point (°C)	Yield (%)
(1Z)-Target Compound (2-methoxybenzoate)	554.13	2-Methoxybenzoate	Not reported	~67
(Z)-4,4,6-Trimethyl-2-oxo-1-(4-oxo-2-thioxothiazolidin-5-ylidene)-8-yl 3,4,5-trimethoxybenzoate	600.18	3,4,5-Trimethoxybenzoate	314–316	67
(Z)-8-Ethoxy-4,4,6-trimethyl-pyrroloquinoline-1,2-dione	274.14	Ethoxy	Not reported	Not given
(Z)-5-(8-Iodo-4,4,6-trimethyl-pyrroloquinolin-1-ylidene)-2-thioxothiazolidin-4-one	505.34	Iodo	269–271	82

Key Differences and Trends

The iodo-substituted analog exhibits a lower melting point (269–271°C) due to reduced crystal lattice stability compared to methoxy derivatives .

Synthetic Yields :

• Higher yields (>80%) are observed for halogenated derivatives (e.g., iodo) due to improved electrophilic substitution efficiency .
• Methoxy-substituted analogs (e.g., target compound) show moderate yields (~67%), likely due to steric hindrance during esterification .

The 2-methoxybenzoate group may enhance membrane permeability compared to bulkier trimethoxy derivatives, suggesting improved bioavailability .